Cas no 51580-22-4 (Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-)
51580-22-4 structure
Product Name:Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
CAS No:51580-22-4
MF:C31H20O
MW:408.489908218384
CID:361955
PubChem ID:15839695
Update Time:2025-04-19
Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
- 1-methoxy-9,10-bis(2-phenylethynyl)anthracene
- 1-methoxy-9,10-bis(phenylethynyl)anthracene
- DTXSID10578780
- 51580-22-4
- SCHEMBL429875
-
- Inchi: 1S/C31H20O/c1-32-30-18-10-17-28-27(21-19-23-11-4-2-5-12-23)25-15-8-9-16-26(25)29(31(28)30)22-20-24-13-6-3-7-14-24/h2-18H,1H3
- InChI Key: ISGNKKCVOWFMSF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=1
Computed Properties
- Exact Mass: 408.1515
- Monoisotopic Mass: 408.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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